Cas no 429623-36-9 (Methyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: Methyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 429623-36-9
• MF: C₁₂H₁₁NO₂S₂
• MW: 265.3512403965
• CID: 2688855
• Update Time: 2025-06-28

Methyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• methyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• ChemDiv2_000725
• HMS1371A21
• STK841680
• ST095925
• methyl 4-methyl-3-phenyl-2-thioxo-1,3-thiazoline-5-carboxylate
• Methyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

• Inchi： 1S/C12H11NO2S2/c1-8-10(11(14)15-2)17-12(16)13(8)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： XLUSTCYNNQYMJX-UHFFFAOYSA-N
• SMILES： S1C(N(C2C=CC=CC=2)C(C)=C1C(=O)OC)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 373
• Topological Polar Surface Area: 86.9

Additional information on Methyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

Research Brief on Methyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS: 429623-36-9)

Methyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS: 429623-36-9) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its applications and future directions.

The compound belongs to the thiazole class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the thioxo group and the phenyl ring in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation. Recent synthetic approaches have focused on optimizing the yield and purity of the compound, with studies reporting improved methods for its preparation under mild conditions.

In terms of biological activity, preliminary studies have indicated that Methyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate exhibits moderate inhibitory effects against certain enzymes and receptors. For instance, it has shown activity against kinases and proteases, which are critical targets in cancer and infectious diseases. However, detailed mechanistic studies are still needed to elucidate its mode of action and potential therapeutic applications.

Recent advancements in computational chemistry have also facilitated the exploration of this compound's binding affinity and selectivity towards various biological targets. Molecular docking and dynamics simulations have provided valuable insights into its interactions at the atomic level, aiding in the design of more potent derivatives. These in silico studies complement experimental findings and offer a rational approach to drug optimization.

Despite the promising preliminary results, challenges remain in the development of Methyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Future research should focus on synthesizing analogs with improved pharmacokinetic properties and evaluating their efficacy in preclinical models.

In conclusion, Methyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate represents a versatile scaffold with potential applications in drug discovery. Continued research efforts are essential to unlock its full therapeutic potential and translate laboratory findings into clinical benefits. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the chemical biology and pharmaceutical fields.